3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 3-amino-6-(4-methylphenyl)-2-(2-oxopropylsulfanyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H15N3O2S2/c1-9-3-5-11(6-4-9)13-7-12-14(23-13)15(21)19(17)16(18-12)22-8-10(2)20/h3-7H,8,17H2,1-2H3
• InChI Key: KMNWQPYVSNCKBX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC3=C(S2)C(=O)N(C(=N3)SCC(=O)C)N

Description

3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is a compound with potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It may also induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in the programmed cell death pathway.
Biochemical and Physiological Effects:
3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one has been shown to exhibit various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in human colon cancer cells. It has also been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, it can act as a fluorescent probe for the detection of cysteine and homocysteine in biological samples.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments include its potential biological activities, such as antitumor and antimicrobial activity. It can also be used as a fluorescent probe for the detection of cysteine and homocysteine in biological samples. However, the limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential toxicity.

Future Directions

There are several future directions for the research and development of 3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one. These include the synthesis of analogs with improved biological activities and reduced toxicity. Further studies are also needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research. Additionally, the use of this compound as a fluorescent probe for the detection of cysteine and homocysteine in biological samples can be further explored.

Synthesis Methods

The synthesis of 3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one involves the reaction of 4-methylbenzaldehyde with 2-bromoacetophenone to obtain 4-methylchalcone. The chalcone is then reacted with thiourea in the presence of a base to obtain the thieno[3,2-d]pyrimidin-4(3H)-one intermediate. Further reaction with ethyl 2-bromoacetate and sodium hydride yields the final product.

Scientific Research Applications

3-amino-6-(4-methylphenyl)-2-[(2-oxopropyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one has potential applications in various fields of scientific research. It can be used as a starting material for the synthesis of other compounds with potential biological activities. It has been reported to exhibit antitumor activity against human colon cancer cells and antimicrobial activity against various bacterial strains. It can also be used as a fluorescent probe for the detection of cysteine and homocysteine in biological samples.